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Compound of Interest

Compound Name: Clometacin

Cat. No.: B1669217

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clometacin is a non-steroidal anti-inflammatory drug (NSAID) that has been utilized for its
analgesic properties.[1][2] This technical guide provides an in-depth analysis of the core
chemical properties of Clometacin, offering valuable data and methodologies for researchers
and professionals in the field of drug development. The information is presented to facilitate a
comprehensive understanding of the compound's physicochemical characteristics, which are
pivotal for its pharmacological behavior.

Chemical and Physical Properties

The fundamental chemical and physical properties of Clometacin are summarized in the tables
below. These parameters are crucial for predicting the drug's absorption, distribution,
metabolism, and excretion (ADME) profile.

Table 1: General Chemical Properties of Clometacin
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Property Value Source
2-[3-(4-chlorobenzoyl)-6-
IUPAC Name methoxy-2-methylindol-1- [1]
yl]acetic acid
CAS Number 25803-14-9 [11[2113114]
Chemical Formula C19H16CINO4 [LI210314151e1r7181el
Molecular Weight 357.79 g/mol 2131516171181
Appearance White powder [2]

ble 2: Physicochemical ies of CI :

Property Value Source
Melting Point 242 °C [2][10][11]
Boiling Point 564 °C at 760 mmHg [10][11]
Solubility Soluble in DMSO [3]

pKa (acidic) 3.92 - 4.04 (Predicted) [71[11]
LogP (Octanol/Water Partition 3.03 . 4.47 710]

Coefficient)

Mechanism of Action: Inhibition of Prostaglandin

Synthesis

Clometacin functions as a non-steroidal anti-inflammatory drug (NSAID).[1][3] The primary

mechanism of action for NSAIDs involves the inhibition of cyclooxygenase (COX) enzymes,

which are key to the synthesis of prostaglandins.[12][13] Prostaglandins are lipid compounds

that mediate inflammation, pain, and fever. By blocking the action of COX-1 and COX-2,

Clometacin reduces the production of these inflammatory mediators.
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Place a small amount of
Clometacin powder into
a capillary tube.

v

Insert the capillary tube
into the melting point apparatus.

v

Heat the sample slowly
(1-2 °C per minute)
near the expected melting point.

v

Record the temperature range
from the first appearance of liquid
to the complete melting of the solid.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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